(2S,3S)-2-benzyl-3-(tert-butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d][1,3]oxaphosphole

Specification

• CAS No.: 1373432-13-3
• Molecular Formula: C26H29O3P
• Molecular Weight: 420.5 g/mol
• IUPAC Name: (2S,3S)-2-benzyl-3-tert-butyl-4-(2,6-dimethoxyphenyl)-2H-1,3-benzoxaphosphole
• Standard InChI: InChI=1S/C26H29O3P/c1-26(2,3)30-23(17-18-11-7-6-8-12-18)29-22-16-9-13-19(25(22)30)24-20(27-4)14-10-15-21(24)28-5/h6-16,23H,17H2,1-5H3/t23-,30+/m0/s1
• Standard InChI Key: RVXDJSOXKFKIKD-YUDQIZAISA-N
• Isomeric SMILES: CC(C)(C)[P@@]1[C@H](OC2=CC=CC(=C21)C3=C(C=CC=C3OC)OC)CC4=CC=CC=C4
• SMILES: CC(C)(C)P1C(OC2=CC=CC(=C21)C3=C(C=CC=C3OC)OC)CC4=CC=CC=C4
• Canonical SMILES: CC(C)(C)P1C(OC2=CC=CC(=C21)C3=C(C=CC=C3OC)OC)CC4=CC=CC=C4

Introduction

(2S,3S)-2-benzyl-3-(tert-butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d]oxaphosphole is a complex organic compound with a specific stereochemistry, indicated by the (2S,3S) notation. This compound belongs to the class of oxaphospholes, which are heterocyclic compounds containing a phosphorus atom within a five-membered ring that includes oxygen and carbon atoms. The compound's structure and properties make it of interest in various chemical and pharmaceutical applications.

Synonyms:

• (2S,3S)-2-benzyl-3-(tert-butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d]oxaphosphole

• ZJ-0119.

Chemical Identifiers:

• InChI: InChI=1S/C26H29O3P/c1-26(2,3)30-23(17-18-11-7-6-8-12-18)29-22-16-9-13-19(25(22)30)24-20(27-4)14-10-15-21(24)28-5/h6-16,23H,17H2,1-5H3/t23-,30+/m0/s1.

• InChIKey: RVXDJSOXKFKIKD-YUDQIZAISA-N.

Synthesis and Reactions

The synthesis of (2S,3S)-2-benzyl-3-(tert-butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d]oxaphosphole typically involves complex organic reactions that require careful control of conditions to achieve the desired stereochemistry. While specific synthesis methods for this compound are not widely detailed in the available literature, similar oxaphospholes are often synthesized through reactions involving phosphorus-containing precursors and appropriate organic substrates.

Types of Reactions:

• Nucleophilic Substitution: This type of reaction could potentially be used to modify the compound by replacing certain functional groups.

• Catalytic Reactions: Some oxaphospholes may undergo catalytic reactions to form new compounds, though specific examples for this compound are not well-documented.

Applications and Research Findings

While specific applications of (2S,3S)-2-benzyl-3-(tert-butyl)-4-(2,6-dimethoxyphenyl)-2,3-dihydrobenzo[d]oxaphosphole are not extensively documented, compounds within the oxaphosphole class are generally of interest for their potential biological activity and as intermediates in organic synthesis.

Chemical Intermediates:

• The compound's unique structure makes it a potential intermediate for synthesizing more complex molecules, particularly in the development of pharmaceuticals or agrochemicals.